(3-Amino-5-((2-methoxyphenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [3-amino-4-(benzenesulfonyl)-5-(2-methoxyanilino)thiophen-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C26H24N2O4S2/c1-16-13-14-19(17(2)15-16)23(29)24-22(27)25(34(30,31)18-9-5-4-6-10-18)26(33-24)28-20-11-7-8-12-21(20)32-3/h4-15,28H,27H2,1-3H3
• InChI Key: QQDHWVXIFUADPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3OC)S(=O)(=O)C4=CC=CC=C4)N)C
• Molecular Formula: C26H24N2O4S2
• Molecular Weight: 492.6 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, reaction conditions, and the overall yield of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, which can be done using techniques like X-ray crystallography, NMR spectroscopy, or computational methods.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This includes its reactivity with other compounds, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties like the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties (IR, UV-Vis, NMR, MS). Computational methods can also be used to predict these properties.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing compounds with structures similar to the one you're interested in. For example, Shahana et al. (2020) synthesized and characterized novel compounds, including (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone and its derivatives, using UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. The study also conducted density functional theory (DFT) calculations to investigate the structural and electronic properties of these compounds. Molecular docking studies were carried out to explore their antibacterial activity, providing insights into their potential scientific applications (Shahana & Yardily, 2020).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, such as binding to specific receptors or enzymes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, reactivity, and environmental impact. Information on safety and hazards is crucial for handling and disposing of the compound safely.